Cas no 63170-33-2 (2-{[4-(2-Carboxyanilino)butane-1-sulfonyl]amino}benzoic acid)

• Product Name: 2-{[4-(2-Carboxyanilino)butane-1-sulfonyl]amino}benzoic acid
• CAS No: 63170-33-2
• MF: C₁₈H₂₀N₂O₆S
• MW: 392.426203727722
• CID: 2789889
• PubChem ID: 12363011
• Update Time: 2025-04-21

2-{[4-(2-Carboxyanilino)butane-1-sulfonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(2-Carboxyanilino)butane-1-sulfonyl]amino}benzoic acid
• 63170-33-2
• DTXSID50494278

• Inchi： 1S/C18H20N2O6S/c21-17(22)13-7-1-3-9-15(13)19-11-5-6-12-27(25,26)20-16-10-4-2-8-14(16)18(23)24/h1-4,7-10,19-20H,5-6,11-12H2,(H,21,22)(H,23,24)
• InChI Key： UFHHJQDLJCNKIJ-UHFFFAOYSA-N
• SMILES： S(CCCCNC1C=CC=CC=1C(=O)O)(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 392.10420754Da
• Monoisotopic Mass: 392.10420754Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 141Ų